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Compound of Interest

Compound Name: 3-Ethoxy-3-methylazetidine

CAS No.: 1416586-63-4

Cat. No.: B1447857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Ethoxy-3-methylazetidine is a substituted four-membered heterocyclic amine of interest in

medicinal chemistry and drug discovery. Azetidine scaffolds are increasingly utilized as

bioisosteres for larger rings, offering improved physicochemical properties such as solubility

and metabolic stability. A thorough understanding of the spectroscopic characteristics of novel

azetidine derivatives is paramount for their unambiguous identification, purity assessment, and

structural elucidation. This guide provides a detailed analysis of the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-Ethoxy-3-
methylazetidine. In the absence of extensive publicly available experimental spectra, this

document serves as a predictive and interpretive resource, grounded in fundamental

spectroscopic principles and data from analogous structures.
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3-Ethoxy-3-methylazetidine possesses a unique combination of functional groups that give

rise to a distinct spectroscopic fingerprint. The strained azetidine ring, the ether linkage, and

the quaternary carbon at the 3-position all contribute to its characteristic spectral properties.

Molecular Formula: C₆H₁₃NO[1]

Molecular Weight: 115.17 g/mol [2]

Structure:

Caption: Chemical structure of 3-Ethoxy-3-methylazetidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

The following sections predict the key features of the ¹H and ¹³C NMR spectra of 3-Ethoxy-3-
methylazetidine.

Predicted ¹H NMR Data
The proton NMR spectrum is expected to show distinct signals for the protons of the azetidine

ring, the ethoxy group, and the methyl group.
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Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration
Key

Considerations

Azetidine CH₂

(C2 & C4)
2.5 - 3.5

AB quartet or two

doublets
4H

Protons on the

same carbon are

diastereotopic

due to the chiral

center at C3.

This will lead to

complex splitting

patterns.

Ethoxy CH₂ 3.3 - 3.7 Quartet 2H

Coupling to the

methyl protons of

the ethoxy group.

Methyl (on C3) 1.2 - 1.6 Singlet 3H

No adjacent

protons to couple

with.

Ethoxy CH₃ 1.1 - 1.3 Triplet 3H

Coupling to the

methylene

protons of the

ethoxy group.

Azetidine NH 1.5 - 2.5 Broad singlet 1H

Chemical shift

can be variable

and

concentration-

dependent. May

exchange with

D₂O.

Predicted ¹³C NMR Data
The carbon NMR spectrum will provide information on the carbon framework of the molecule.
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Carbon Assignment
Predicted Chemical Shift (δ,

ppm)
Key Considerations

Quaternary Carbon (C3) 65 - 75

The most downfield carbon of

the azetidine ring due to the

attached oxygen and nitrogen

atoms.

Azetidine CH₂ (C2 & C4) 45 - 55
Shielded relative to the

quaternary carbon.

Ethoxy CH₂ 58 - 65
Downfield shift due to the

adjacent oxygen atom.

Methyl (on C3) 20 - 30

Typical chemical shift for a

methyl group on a quaternary

center.

Ethoxy CH₃ 15 - 20
Typical chemical shift for a

terminal methyl group.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

interpretation.

Sample Preparation
Instrument Setup Data Acquisition

Data Processing

Dissolve ~5-10 mg of
3-Ethoxy-3-methylazetidine

in 0.5-0.7 mL of
deuterated solvent

(e.g., CDCl₃, MeOD).

Add a small amount
of tetramethylsilane (TMS)

as an internal standard (0 ppm).

Transfer the solution
to a 5 mm NMR tube.

Place the NMR tube
in the spectrometer.

Lock on the deuterium
signal of the solvent.

Shim the magnetic field
to optimize homogeneity.

Acquire ¹H NMR spectrum.
(e.g., 16-32 scans)

Acquire ¹³C NMR spectrum.
(e.g., 1024-4096 scans)

Perform 2D NMR experiments
(COSY, HSQC, HMBC)

as needed for full assignment.

Apply Fourier Transform
to the raw data. Phase correct the spectra. Apply baseline correction. Integrate the ¹H NMR signals. interpretationStructural Elucidation
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Click to download full resolution via product page

Caption: Standard workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule. The IR spectrum of 3-Ethoxy-3-methylazetidine is expected to show characteristic

absorption bands for the N-H, C-H, C-N, and C-O bonds.

Functional Group
Predicted Absorption

Range (cm⁻¹)
Intensity Vibrational Mode

N-H 3300 - 3500 Medium, sharp N-H stretch

C-H (sp³) 2850 - 3000 Strong C-H stretch

C-N 1180 - 1360 Medium C-N stretch

C-O (ether) 1070 - 1150 Strong C-O stretch

Causality in IR Absorption
The strained four-membered ring of azetidine can influence the vibrational frequencies of the

bonds within the ring. For instance, the C-N stretching vibration might appear at a slightly

different wavenumber compared to acyclic amines. The strong C-O stretching band is a key

diagnostic feature for the presence of the ether linkage.

Experimental Protocol for IR Data Acquisition
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Sample Preparation

Data Acquisition

Data Processing

For liquid samples, apply a thin
film between two salt plates

(e.g., NaCl or KBr). Acquire a background spectrum
of the empty spectrometer or

the solvent.
Alternatively, dissolve the sample
in a suitable solvent (e.g., CCl₄)

and use a solution cell.

Acquire the sample spectrum.

Subtract the background
spectrum from the
sample spectrum.

Identify and label the
wavenumbers of the

major absorption bands.
interpretationFunctional Group Analysis

Click to download full resolution via product page

Caption: General workflow for acquiring an IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and fragmentation pattern of a molecule.

Predicted Mass Spectrometry Data
Based on the molecular formula C₆H₁₃NO, the predicted mass spectrometry data is as follows:

Adduct / Fragment Predicted m/z Notes

[M]⁺ 115.10 Molecular ion

[M+H]⁺ 116.11 Protonated molecular ion[1]

[M+Na]⁺ 138.09 Sodiated molecular ion[1]

Predicted Fragmentation Pattern
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The fragmentation of 3-Ethoxy-3-methylazetidine in the mass spectrometer is expected to

proceed through several characteristic pathways, primarily involving the cleavage of the

strained azetidine ring and the loss of the ethoxy group.

Alpha-Cleavage

Ring Opening

Loss of Ethoxy Group

[C₆H₁₃NO]⁺˙
m/z = 115

[M - CH₃]⁺
m/z = 100

- •CH₃

[M - C₂H₅]⁺
m/z = 86

- •C₂H₅

[M - C₂H₄]⁺˙
m/z = 87

Retro [2+2]

[M - OC₂H₅]⁺
m/z = 70

- •OC₂H₅

Click to download full resolution via product page

Caption: Plausible fragmentation pathways for 3-Ethoxy-3-methylazetidine.

Experimental Protocol for Mass Spectrometry Data
Acquisition
The choice of ionization technique is critical for obtaining informative mass spectra.
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Sample Introduction

Ionization

Mass Analysis and Detection

Direct infusion of a dilute
solution of the sample.

Electrospray Ionization (ESI)
(Soft ionization, provides

molecular weight information).

Introduction via Gas
Chromatography (for volatile

and thermally stable compounds).

Electron Ionization (EI)
(Hard ionization, provides

fragmentation information).

Introduction via Liquid
Chromatography (for less

volatile or thermally labile compounds).

Separation of ions based
on their mass-to-charge ratio

(e.g., Quadrupole, TOF).

Chemical Ionization (CI)
(Soft ionization, provides

molecular weight information).

Detection of ions and
generation of the mass spectrum.

Click to download full resolution via product page

Caption: A generalized workflow for mass spectrometry analysis.

Conclusion
The spectroscopic characterization of 3-Ethoxy-3-methylazetidine is essential for its

application in research and development. This guide provides a comprehensive overview of the

predicted NMR, IR, and MS data, along with standardized protocols for their acquisition and

interpretation. While experimental data remains the gold standard, this predictive approach,

rooted in established spectroscopic principles, offers a robust framework for scientists working

with this and structurally related molecules. The provided workflows and interpretations are

intended to facilitate the unambiguous identification and structural elucidation of novel azetidine

derivatives, thereby accelerating the drug discovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 3-ethoxy-3-methylazetidine (C6H13NO) [pubchemlite.lcsb.uni.lu]

2. 1416586-63-4|3-Ethoxy-3-methylazetidine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Spectroscopic Characterization of 3-Ethoxy-3-
methylazetidine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447857/docs#spectroscopic-characterization-of-3-
ethoxy-3-methylazetidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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